Cas no 2034240-78-1 (3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034240-78-1
• MF: C₁₈H₂₁ClN₂O₅
• MW: 380.822744131088
• CID: 5549409
• Update Time: 2025-05-21

3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C18H21ClN2O5/c1-18(2,26-14-5-3-12(19)4-6-14)16(23)20-9-7-13(8-10-20)21-15(22)11-25-17(21)24/h3-6,13H,7-11H2,1-2H3
• InChI Key： SBFHICQWCRFKME-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(C(=O)C(OC3=CC=C(Cl)C=C3)(C)C)CC2)C1=O

Additional information on 3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione

Comprehensive Overview of 3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034240-78-1)

3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034240-78-1) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a piperidine core with an oxazolidine-2,4-dione moiety, making it a subject of growing interest in drug discovery and material science applications.

The compound's 4-chlorophenoxy group contributes to its distinctive chemical properties, including enhanced stability and potential bioactivity. Researchers are particularly interested in its structure-activity relationship (SAR) for developing novel therapeutic agents. Recent studies suggest possible applications in enzyme inhibition and receptor modulation, though further clinical validation is required.

From a synthetic chemistry perspective, 2034240-78-1 presents interesting challenges and opportunities. The 2-methylpropanoyl side chain offers multiple sites for chemical modification, allowing medicinal chemists to explore various derivatives with potentially improved pharmacological profiles. Current research focuses on optimizing the piperidin-4-yl substitution pattern to enhance target specificity.

In the context of green chemistry trends, scientists are investigating more sustainable synthesis routes for this compound. The pharmaceutical industry shows particular interest in developing atom-economical processes for producing 3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione and its analogs, addressing growing concerns about environmental impact in chemical manufacturing.

The compound's physicochemical properties make it suitable for various formulation approaches. Its moderate lipophilicity (predicted logP ~2.5) suggests good membrane permeability while maintaining sufficient aqueous solubility for biological testing. These characteristics position it as a promising candidate for drug delivery system development, particularly for oral administration routes.

Analytical characterization of CAS 2034240-78-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The oxazolidine-2,4-dione ring system produces distinctive spectral signatures that facilitate quality control during synthesis and purification processes. These analytical methods are crucial for ensuring batch-to-batch consistency in research applications.

Emerging applications in precision medicine have sparked new interest in this chemical entity. The compound's modular structure allows for targeted modifications that could lead to personalized therapeutic agents. Researchers are exploring its potential in structure-based drug design against various disease targets, leveraging computational chemistry tools for virtual screening.

From a market perspective, the demand for piperidine-containing compounds like 2034240-78-1 continues to grow. Pharmaceutical companies are actively seeking novel chemical scaffolds to expand their drug pipelines, and this compound represents an interesting starting point for lead optimization programs. The global market for such specialized intermediates is projected to expand significantly in coming years.

Safety evaluation studies indicate that 3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when working with this compound, including gloves and eye protection, in accordance with good laboratory practices.

The compound's intellectual property landscape shows increasing patent activity in recent years. Several applications claim novel derivatives and synthetic methods related to 2034240-78-1, particularly in therapeutic areas such as metabolic disorders and neurological conditions. This patent activity reflects the compound's potential value in pharmaceutical development.

Future research directions for CAS 2034240-78-1 may include exploration of its biocatalytic transformation potential and investigation of its supramolecular chemistry properties. The compound's ability to form specific molecular interactions could make it valuable in crystal engineering and materials science applications beyond pharmaceutical uses.

For researchers sourcing this compound, quality specifications typically require ≥95% purity by HPLC, with particular attention to the absence of heavy metal contaminants. The 1,3-oxazolidine-2,4-dione moiety is sensitive to hydrolysis, requiring proper storage conditions (typically under inert atmosphere at low temperatures) to maintain compound integrity.

In conclusion, 3-[1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione represents an intriguing chemical entity with diverse potential applications. Its unique structural features and emerging research interest position it as a compound worth watching in both academic and industrial research settings. Continued investigation of its properties and applications will likely yield valuable scientific insights and potential practical benefits.